2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Product Name, component content, use to
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488584-1g |
Di(furan-2-yl)methane |
1197-40-6 | 95% | 1g |
$407 | 2023-03-07 | |
| Ambeed | A370060-100mg |
Di(furan-2-yl)methane |
1197-40-6 | 95% | 100mg |
$166.0 | 2025-02-28 | |
| Ambeed | A370060-250mg |
Di(furan-2-yl)methane |
1197-40-6 | 95% | 250mg |
$297.0 | 2025-02-28 | |
| Ambeed | A370060-1g |
Di(furan-2-yl)methane |
1197-40-6 | 95% | 1g |
$811.0 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1192348-0.1g |
Di(2-furyl)methane |
1197-40-6 | 95% | 0.1g |
$235 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1192348-0.1g |
Di(2-furyl)methane |
1197-40-6 | 95% | 0.1g |
$235 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1192348-0.25g |
Di(2-furyl)methane |
1197-40-6 | 95% | 0.25g |
$260 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1192348-1g |
Di(2-furyl)methane |
1197-40-6 | 95% | 1g |
$625 | 2025-02-20 | |
| eNovation Chemicals LLC | D582310-1g |
2,2-methylenebisfuran |
1197-40-6 | 95% | 1g |
$685 | 2025-02-20 | |
| 1PlusChem | 1P000PYK-250mg |
Furan, 2,2'-methylenebis- |
1197-40-6 | 95% | 250mg |
$371.00 | 2023-12-26 |
Audited Supplier
Furan,2,2'-methylenebis- (CAS: 1197-40-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by its furan ring structure and methylene bridge, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, reactivity, and potential therapeutic uses, making it a subject of interest for researchers in the fields of medicinal chemistry and drug development.
One of the key areas of research involving Furan,2,2'-methylenebis- is its role as a building block in the synthesis of more complex organic molecules. Its bifunctional nature allows it to participate in various chemical reactions, including polymerization and cross-coupling reactions, which are essential for the development of novel materials and pharmaceuticals. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, opening new avenues for the use of this compound in industrial and laboratory settings.
In the biomedical field, Furan,2,2'-methylenebis- has been investigated for its potential pharmacological properties. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial, anti-inflammatory, and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain furan-based analogs, including those derived from Furan,2,2'-methylenebis-, showed promising activity against drug-resistant bacterial strains. These findings highlight the compound's potential as a scaffold for the development of new antibiotics.
Another significant area of research is the toxicological profile of Furan,2,2'-methylenebis-. Given its structural similarity to other furan derivatives, which are known to exhibit varying degrees of toxicity, understanding its safety profile is crucial for its potential application in pharmaceuticals. Recent toxicological studies have employed in vitro and in vivo models to assess the compound's effects on cellular and systemic levels. Results indicate that while the compound exhibits low acute toxicity, further studies are needed to evaluate its long-term effects and potential carcinogenicity.
Recent technological advancements have also facilitated the characterization and analysis of Furan,2,2'-methylenebis-. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its purity, stability, and degradation products. These analytical methods are critical for ensuring the quality and consistency of the compound in both research and industrial applications.
In conclusion, Furan,2,2'-methylenebis- (CAS: 1197-40-6) represents a versatile and promising compound in the fields of chemical synthesis and biomedical research. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies. However, further research is needed to fully elucidate its pharmacological potential and safety profile, which will be essential for its translation into practical applications. The continued exploration of this compound and its derivatives is expected to yield significant contributions to the advancement of medicinal chemistry and drug discovery.
